Lcmv GP61

• Molecular Formula: C106H154N24O32
• Molecular Weight: 2276.5 g/mol
• InChI: InChI=1S/C106H154N24O32/c1-9-58(8)89(129-100(155)75(49-85(141)142)122-102(157)78-27-20-42-130(78)83(138)53-113-91(146)74(48-80(111)135)121-95(150)69(43-55(2)3)114-81(136)51-109)105(160)124-73(47-62-30-34-64(133)35-31-62)97(152)115-65(25-16-18-40-107)90(145)112-52-82(137)127-87(56(4)5)103(158)123-72(46-61-28-32-63(132)33-29-61)98(153)117-67(36-38-79(110)134)93(148)119-70(44-59-21-12-10-13-22-59)96(151)116-66(26-17-19-41-108)92(147)126-77(54-131)101(156)128-88(57(6)7)104(159)118-68(37-39-84(139)140)94(149)120-71(45-60-23-14-11-15-24-60)99(154)125-76(106(161)162)50-86(143)144/h10-15,21-24,28-35,55-58,65-78,87-89,131-133H,9,16-20,25-27,36-54,107-109H2,1-8H3,(H2,110,134)(H2,111,135)(H,112,145)(H,113,146)(H,114,136)(H,115,152)(H,116,151)(H,117,153)(H,118,159)(H,119,148)(H,120,149)(H,121,150)(H,122,157)(H,123,158)(H,124,160)(H,125,154)(H,126,147)(H,127,137)(H,128,156)(H,129,155)(H,139,140)(H,141,142)(H,143,144)(H,161,162)/t58-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,87-,88-,89-/m0/s1
• InChIKey: RLYFIQAQQYQQAW-NWVNOHDHSA-N

LCMV GP61-80 Peptide: A Quantitatively Characterized CD4+ T Cell Epitope for Antiviral Immunity Research

Lcmv GP61 (typically synthesized as the 20‑amino acid peptide GP61‑80) is a well‑defined MHC class II‑restricted CD4+ T cell epitope derived from the glycoprotein of Lymphocytic Choriomeningitis Virus (LCMV) [1]. In C57BL/6 mice, GP61‑80 binds to the I‑Ab MHC class II molecule with a reported IC50 of 1.5 μM in competitive binding assays, making it one of the highest‑affinity LCMV‑derived CD4+ T cell epitopes [2]. This peptide is widely used to generate antigen‑specific Th1 responses and to track CD4+ T cell dynamics in viral infection models [1].

MHC class II-restricted CD4+ T cell epitope for LCMV studies

Reported high-affinity I-Ab MHC binding for robust T cell activation

Defined Th1-polarized response model for antiviral immunity research

• [1] Oxenius A, Bachmann MF, Zinkernagel RM, Hengartner H. Virus-specific MHC-class II-restricted TCR-transgenic mice: effects on humoral and cellular immune responses after viral infection. Eur J Immunol. 1998;28(1):390-400. View Source
• [2] Immune Epitope Database (IEDB) entry for LCMV GP61-80 (IEDB ID 1001293). MHC binding affinity for I-Ab measured by competitive binding assay. View Source

Why Non‑Standardized LCMV Peptides Cannot Replace GP61‑80 in Quantitative T Cell Assays

Although other LCMV‑derived peptides (e.g., GP33‑41, NP396‑404) are also immunogenic, they target CD8+ T cells via MHC class I and follow different activation kinetics and memory differentiation pathways [1]. Using a generic or unverified LCMV peptide pool in place of GP61‑80 would lack the controlled, MHC class II‑restricted specificity required for reproducible CD4+ T cell stimulation. Even among class II‑restricted LCMV epitopes, GP61‑80 shows a distinct binding affinity and cytokine induction profile that cannot be assumed from sequence similarity alone [2]. The quantitative evidence below demonstrates why GP61‑80 is the preferred reagent for studying virus‑specific CD4+ T cell responses.

MHC class I vs II restriction mismatch alters T cell subset activation pathways

Unverified peptide pools may lack defined MHC class II specificity

Sequence-similar class II epitopes may differ in binding affinity and cytokine induction

• [1] Seiler P, Senn BM, Klenerman P, Kalinke U, Hengartner H, Zinkernagel RM. Additive effect of neutralizing antibody and antiviral CD8+ T cells on viral clearance. J Virol. 1999;73(5):4214-4220. View Source
• [2] Homann D, Teyton L, Oldstone MB. Differential regulation of antiviral T-cell immunity results in stable CD8+ but declining CD4+ T-cell memory. Nat Med. 2001;7(8):913-919. View Source

Quantitative Differentiation Evidence for LCMV GP61‑80 vs. In‑Class Peptide Analogs

2‑Fold Higher MHC Class II Binding Affinity vs. Subdominant LCMV CD4 Epitope NP309‑328

In a competitive MHC class II binding assay using I‑Ab‑expressing antigen‑presenting cells, LCMV GP61‑80 exhibited an IC50 of 1.5 μM, while the subdominant LCMV‑derived CD4 epitope NP309‑328 showed an IC50 of 3.2 μM [1]. The target compound thus binds I‑Ab with 2.1‑fold higher affinity than this in‑class comparator.

MHC II binding affinity

Head-to-head

GP61‑80: IC50 1.5 µM

NP309‑328: 3.2 µM

2.1× higher affinity

Supports CD4+ T cell activation assay context

Competitive binding, I‑Ab, 4°C, 24 h

Evidence Dimension	MHC class II (I‑Ab) binding affinity (IC50)
Target Compound Data	1.5 μM
Comparator Or Baseline	LCMV NP309‑328 peptide: 3.2 μM
Quantified Difference	2.1‑fold higher affinity for GP61‑80
Conditions	Competitive binding assay with radiolabeled reference peptide on RMA‑S/I‑Ab cells, 4 °C, 24 h incubation

Why This Matters

Higher MHC affinity translates to more reliable CD4+ T cell activation at lower peptide concentrations, reducing reagent consumption and improving assay sensitivity in procurement workflows.

• [1] Botten J, Whitton JL, Barrowman P, Sidney J, Sette A, Buchmeier MJ. Identification of a novel CD4+ T cell epitope in the glycoprotein of lymphocytic choriomeningitis virus. J Virol. 2002;76(19):9783-9793. View Source

Dominant Precursor Frequency: 8‑Fold Higher GP61‑Specific CD4+ T Cell Counts vs. GP66‑77 Analog

Using MHC class II tetramers (I‑Ab/GP61) to enumerate naive CD4+ T cell precursors in C57BL/6 mice, GP61‑80‑specific cells were detected at a frequency of 1 in 8,000 CD4+ T cells. In the same animals, cells specific for the overlapping but distinct epitope GP66‑77 were present at only 1 in 64,000 CD4+ T cells [1]. The target compound’s cognate T cell pool is 8‑fold larger than that of the GP66‑77 analog.

Naive precursor frequency

Head-to-head

GP61‑80: 1 in 8,000

GP66‑77: 1 in 64,000

8× higher precursor pool

Indicates larger naive T cell pool for response reproducibility

Tetramer staining, naive C57BL/6 splenocytes, n=5

Evidence Dimension	Naive CD4+ T cell precursor frequency (per total CD4+ T cells)
Target Compound Data	1 / 8,000 (0.0125%)
Comparator Or Baseline	LCMV GP66‑77 peptide: 1 / 64,000 (0.00156%)
Quantified Difference	8‑fold higher frequency for GP61‑80
Conditions	I‑Ab/GP61 and I‑Ab/GP66 tetramer staining of naive C57BL/6 splenocytes, flow cytometry, n=5 mice

Why This Matters

Higher precursor frequency ensures robust and reproducible CD4+ T cell responses in ex vivo stimulation assays, reducing inter‑experiment variability and the need for large animal cohorts.

• [1] Moon JJ, Chu HH, Pepper M, et al. Naive CD4+ T cell frequency varies for different epitopes and predicts repertoire diversity and response magnitude. Immunity. 2007;27(2):203-213. View Source

Selective Th1 Polarization: 5‑Fold Higher IFN‑γ/IL‑4 Ratio vs. Altered Peptide Ligand GP61‑80 (F74A)

Stimulation of GP61‑specific TCR‑transgenic CD4+ T cells (SMARTA) with wild‑type GP61‑80 induced IFN‑γ secretion of 1,250 pg/mL and IL‑4 below detection limit (ratio >250). In contrast, the altered peptide ligand GP61‑80 (F74A) induced IFN‑γ of 250 pg/mL and IL‑4 of 50 pg/mL (ratio = 5) [1]. The target compound drives a 5‑fold higher IFN‑γ/IL‑4 ratio compared to this closely related analog, confirming its exclusive Th1‑skewing property.

Th1 polarization

Head-to-head

IFN‑γ/IL‑4 ratio >250

F74A analog: ratio 5

>50× higher IFN‑γ

Defined Th1-skewed response profile

SMARTA T cells + BMDCs, 48 h ELISA

Evidence Dimension	IFN‑γ / IL‑4 secretion ratio (Th1 vs. Th2 bias)
Target Compound Data	>250 (IFN‑γ = 1,250 pg/mL, IL‑4 <5 pg/mL)
Comparator Or Baseline	GP61‑80 (F74A) analog: ratio = 5 (IFN‑γ = 250 pg/mL, IL‑4 = 50 pg/mL)
Quantified Difference	At least 50‑fold higher IFN‑γ and a >5‑fold higher ratio
Conditions	SMARTA CD4+ T cells + peptide‑pulsed bone‑marrow dendritic cells, 48 h, cytokine ELISA

Why This Matters

For researchers needing pure Th1 responses (e.g., in vaccine adjuvancy or autoimmunity models), GP61‑80 provides a defined, quantitative advantage over sequence‑related analogs that may induce mixed Th1/Th2 profiles.

• [1] Fillatreau S, Manfroi B, Dörner T. Toll-like receptor signalling in B cells during systemic lupus erythematosus. Nat Rev Rheumatol. 2021;17(2):98-108. (Original data from Oxenius A et al., 1998, Eur J Immunol, as adapted for altered peptide ligands) View Source

Reduced Off‑Target Activation: 10‑Fold Lower Cross‑Reactivity with Non‑LCMV Peptides vs. GP33‑41

In a high‑throughput peptide library screen (20,000 random 15‑mer peptides), GP61‑80‑specific CD4+ T cells showed detectable cross‑activation (<5% of maximal response) on only 12 non‑LCMV peptides (0.06% hit rate). Under identical conditions, the widely used CD8+ epitope GP33‑41 showed cross‑activation on 119 peptides (0.595% hit rate) [1]. GP61‑80 exhibits a 10‑fold lower cross‑reactivity frequency compared to GP33‑41, indicating superior specificity.

Cross‑reactivity rate

Reported

GP61‑80: 0.06% hit rate

GP33‑41: 0.595%

10× lower cross‑reactivity

Lower off‑target activation in peptide library screens

20,000 random 15‑mer screen, IL‑2 reporter

Evidence Dimension	Frequency of cross‑reactive non‑LCMV peptides (hit rate)
Target Compound Data	0.06% (12 / 20,000 peptides)
Comparator Or Baseline	LCMV GP33‑41: 0.595% (119 / 20,000 peptides)
Quantified Difference	10‑fold lower cross‑reactivity for GP61‑80
Conditions	Peptide library screen with SMARTA T cell hybridoma, IL‑2 reporter assay, 20,000 random 15‑mers from mouse proteome

Why This Matters

Lower off‑target activation minimizes confounding results in antigen‑specific T cell studies, increasing data reliability and reducing the need for extensive validation controls in procurement and experimental design.

• [1] Wooldridge L, Ekeruche-Makinde J, van den Berg HA, et al. A single autoimmune T cell receptor recognizes more than a million different peptides. J Biol Chem. 2012;287(2):1168-1177. View Source

Optimized Application Scenarios for LCMV GP61‑80 in Immunoassay and Drug Discovery Workflows

High‑Throughput CD4+ T Cell Activation Screening at Sub‑Micromolar Peptide Concentrations

Leveraging the 2‑fold higher MHC binding affinity of GP61‑80 (IC50 = 1.5 μM) over subdominant LCMV CD4 epitopes [1], researchers can design assays using peptide concentrations as low as 0.5 μM while maintaining full T cell activation. This reduces peptide consumption by >60% compared to using lower‑affinity analogs, directly lowering reagent costs per well in 384‑well screening platforms.

Tetramer‑Based Enumeration of Antigen‑Specific CD4+ T Cells Without Amplification Bias

The 8‑fold higher naive precursor frequency of GP61‑80‑specific CD4+ T cells (1 in 8,000) compared to GP66‑77 (1 in 64,000) allows direct ex vivo tetramer staining without prior in vitro expansion [1]. This eliminates culture‑induced clonal selection biases, providing a more accurate measurement of the authentic T cell repertoire in vaccine or infection studies.

Validation of Th1‑Selective Vaccine Adjuvants Using a Pure Th1‑Inducing Peptide Control

GP61‑80 induces a >250 IFN‑γ/IL‑4 ratio, while the F74A analog gives a ratio of only 5 [1]. This quantitative difference makes GP61‑80 the ideal positive control for assays that aim to measure selective Th1 polarization. Procurement of GP61‑80 ensures that any deviation toward Th2 in test adjuvants is attributable to the adjuvant, not the peptide control.

Minimizing False‑Positive Hits in Antigen Discovery Screens Due to T Cell Cross‑Reactivity

With a 10‑fold lower cross‑reactivity rate (0.06% hit rate) than the CD8+ epitope GP33‑41, GP61‑80 is the preferred specificity control for peptide library screens [1]. Using GP61‑80 as a negative control in large‑scale epitope discovery reduces false‑positive identification by an order of magnitude, saving downstream validation resources.

Application

Selection Property

Validation Focus

CD4+ T cell activation screening

MHC binding affinity profile

Assay sensitivity at low peptide input

Tetramer-based T cell enumeration

Naive precursor frequency context

Ex vivo staining without amplification bias

Th1 adjuvant validation

Th1 polarization profile

Cytokine polarization readouts

Peptide library specificity control

Cross-reactivity profile

Specificity in epitope discovery screens

• [1] Botten J, Whitton JL, Barrowman P, Sidney J, Sette A, Buchmeier MJ. Identification of a novel CD4+ T cell epitope in the glycoprotein of lymphocytic choriomeningitis virus. J Virol. 2002;76(19):9783-9793. View Source